Cas no 2227731-76-0 (rac-(1R,2R)-2-(5-methyl-1,2-oxazol-4-yl)cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2R)-2-(5-methyl-1,2-oxazol-4-yl)cyclopropane-1-carboxylic acid
• CAS No: 2227731-76-0
• MF: C₈H₉NO₃
• MW: 167.161962270737
• CID: 5875908
• PubChem ID: 165838530
• Update Time: 2023-12-26

rac-(1R,2R)-2-(5-methyl-1,2-oxazol-4-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid, 2-(5-methyl-4-isoxazolyl)-, (1R,2R)-
• rac-(1R,2R)-2-(5-methyl-1,2-oxazol-4-yl)cyclopropane-1-carboxylic acid
• EN300-1833636
• 2227731-76-0

• Inchi： 1S/C8H9NO3/c1-4-7(3-9-12-4)5-2-6(5)8(10)11/h3,5-6H,2H2,1H3,(H,10,11)/t5-,6-/m1/s1
• InChI Key： JGDNFAXWHUOLTB-PHDIDXHHSA-N
• SMILES： [C@@H]1(C(O)=O)C[C@H]1C1=C(C)ON=C1

Computed Properties

• Exact Mass: 167.058243149g/mol
• Monoisotopic Mass: 167.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.370±0.06 g/cm3(Predicted)
• Boiling Point: 372.2±42.0 °C(Predicted)
• pka: 4.31±0.11(Predicted)